![molecular formula C11H14F6N2O4 B2948734 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid CAS No. 2580202-86-2](/img/structure/B2948734.png)
3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid is a chemical compound that has gained a lot of attention in scientific research due to its potential as a pharmacological agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and decrease the production of certain cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid in lab experiments is its potential as a pharmacological agent. Additionally, this compound is relatively easy to synthesize and is stable under a variety of conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid. One direction is to further investigate its mechanism of action, which may provide insight into its potential as a pharmacological agent. Additionally, future research could explore the use of this compound in combination with other drugs or therapies to enhance its effectiveness against cancer cells. Finally, research could also focus on developing new synthetic methods for this compound to improve its yield and purity.
Synthesis Methods
The synthesis of 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid involves the reaction of 3-aminodimethylacetamide with ethynylmagnesium bromide, followed by the addition of trifluoroacetic acid. The resulting compound is a white crystalline solid that is soluble in polar solvents such as water and methanol.
Scientific Research Applications
3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid has been studied for its potential as a pharmacological agent. It has been shown to have activity against certain types of cancer cells, including breast and lung cancer cells. Additionally, this compound has been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
3-ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2.2C2HF3O2/c1-4-7(9(2)3)5-8-6-7;2*3-2(4,5)1(6)7/h1,8H,5-6H2,2-3H3;2*(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXLTZHDVIFIQPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1(CNC1)C#C.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F6N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.